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Introduction
Geranyl formate, the formate ester of geraniol, is a naturally occurring monoterpene with the

chemical formula C₁₁H₁₈O₂.[1] It is a colorless to pale yellow liquid characterized by a fresh,

green, rosy, and leafy aroma.[2] This compound is a constituent of various essential oils and is

widely utilized in the fragrance and flavor industries.[3][4][5] Beyond its sensory properties,

geranyl formate has garnered scientific interest for its potential biological activities, including

its role as an insect alarm pheromone and its purported hepatoprotective effects.[1] This

technical guide provides a comprehensive overview of the chemical structure of geranyl
formate, supported by quantitative data, a summary of its synthesis, and an exploration of its

known biological roles.

Chemical Structure and Properties
Geranyl formate is systematically known as [(2E)-3,7-dimethylocta-2,6-dienyl] formate.[1] Its

structure consists of a geranyl group, which is a C10 acyclic monoterpene alcohol moiety,

esterified with a formate group. The "(2E)" designation indicates the trans configuration of the

double bond at the C2 position.

Physicochemical Data
A summary of the key physicochemical properties of Geranyl formate is presented in Table 1.
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Property Value Reference

Molecular Formula C₁₁H₁₈O₂ [1]

Molecular Weight 182.26 g/mol [1]

CAS Number 105-86-2 [1]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 216 °C (lit.)

Density 0.915 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.46 (lit.)

Solubility
Insoluble in water; soluble in

organic solvents
[3]

Spectroscopic Data
The structural elucidation of Geranyl formate is confirmed through various spectroscopic

techniques. A summary of the available data is provided below.

Mass Spectrometry
The electron ionization (EI) mass spectrum of Geranyl formate is characterized by a molecular

ion peak [M]⁺ at m/z 182. The fragmentation pattern is consistent with its ester structure. Key

fragments and their relative intensities are listed in Table 2.

m/z Relative Intensity (%) Putative Fragment

69 99.99 [C₅H₉]⁺

41 50.19 [C₃H₅]⁺

68 21.34 [C₅H₈]⁺

136 11.54 [M - HCOOH]⁺

39 10.09 [C₃H₃]⁺

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Geranyl-formate
https://pubchem.ncbi.nlm.nih.gov/compound/Geranyl-formate
https://pubchem.ncbi.nlm.nih.gov/compound/Geranyl-formate
https://foreverest.net/products/extractives-synthetic/geranyl-formate.html
https://wap.guidechem.com/encyclopedia/geranyl-formate-dic1915.html
https://www.benchchem.com/product/b089782?utm_src=pdf-body
https://www.benchchem.com/product/b089782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data sourced from PubChem CID 5282109.[1]

Infrared (IR) Spectroscopy
The IR spectrum of Geranyl formate exhibits characteristic absorption bands corresponding to

its functional groups. The key peaks are summarized in Table 3.

Wavenumber (cm⁻¹) Functional Group

~1720 C=O stretch (ester)

~1160 C-O stretch (ester)

~2920, 2850 C-H stretch (alkane)

~1670 C=C stretch (alkene)

Note: Specific peak positions can vary slightly based on the measurement conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While detailed assignments are not readily available in the searched literature, predicted ¹H

and ¹³C NMR spectra can be found in databases such as ChemicalBook.[6][7] These spectra

would be expected to show signals corresponding to the vinyl protons, allylic protons, methyl

groups, and the formate proton.

Synthesis of Geranyl Formate
The primary method for the synthesis of Geranyl formate is the Fischer esterification of

geraniol with formic acid, typically in the presence of an acid catalyst.[3]

General Experimental Protocol: Esterification of
Geraniol
A general procedure for the synthesis of Geranyl formate involves the following steps:

Reaction Setup: Geraniol and an excess of formic acid are mixed in a round-bottom flask. A

catalytic amount of a strong acid, such as sulfuric acid, is added.
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Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently

heated to drive the reaction to completion.[3] The progress of the reaction can be monitored

by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up and Purification: Upon completion, the reaction mixture is diluted with an organic

solvent and washed with water and a mild base (e.g., sodium bicarbonate solution) to

remove unreacted acid and catalyst. The organic layer is then dried over an anhydrous salt

(e.g., sodium sulfate) and the solvent is removed under reduced pressure. The crude product

is then purified, typically by vacuum distillation, to yield pure Geranyl formate.[3]

A patent has also described a method for preparing Geranyl formate using an ionic liquid as a

catalyst, which is presented as a greener alternative to traditional acid catalysis.[8]

Biological Activities and Signaling Pathways
Role as an Insect Alarm Pheromone
Geranyl formate is known to function as an alarm pheromone in various insect species.[1]

Alarm pheromones are semiochemicals released by an individual in response to a threat, which

then elicit a defensive or escape response in conspecifics.

While the precise signaling pathway for Geranyl formate in insects is not detailed in the

available literature, a general workflow for insect olfactory signaling can be proposed.

Geranyl formate Odorant Binding Protein (OBP)Binding Olfactory Receptor (OR)Transport & Delivery Ion Channel OpeningActivation Neuronal DepolarizationIon Influx Action PotentialSignal Transduction Behavioral Response (e.g., Escape)CNS Processing

Click to download full resolution via product page

Caption: Generalized insect olfactory signaling pathway.

In this proposed pathway, Geranyl formate molecules are bound by Odorant Binding Proteins

(OBPs) in the insect's sensillar lymph. The OBP-pheromone complex then interacts with an

Olfactory Receptor (OR) on the dendritic membrane of an olfactory sensory neuron. This

interaction leads to the opening of ion channels, causing depolarization of the neuron and the

generation of an action potential. This signal is then transmitted to the central nervous system

(CNS), resulting in a behavioral response.
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Hepatoprotective Effects
Recent studies have suggested that Geranyl formate may possess hepatoprotective

properties. However, the cellular mechanisms and signaling pathways underlying this effect

have not been fully elucidated in the available literature. Generally, the hepatoprotective effects

of monoterpenes are often attributed to their antioxidant and anti-inflammatory activities. A

plausible, though not specifically demonstrated for Geranyl formate, workflow for

hepatoprotective action is outlined below.

Hepatotoxin

Oxidative Stress Inflammatory Response

Hepatocyte Damage

Cellular Protection

Geranyl formate

Antioxidant Effects Anti-inflammatory Effects

Inhibition Inhibition
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Caption: Putative mechanism of hepatoprotective action.

This diagram illustrates that hepatotoxins can induce oxidative stress and an inflammatory

response, leading to hepatocyte damage. Geranyl formate, through potential antioxidant and

anti-inflammatory effects, may inhibit these processes, thereby conferring cellular protection. It
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is important to note that this is a generalized pathway for hepatoprotective compounds and

specific research on Geranyl formate is required to confirm these mechanisms.

Applications in Drug Development and Research
The biological activities of Geranyl formate suggest potential avenues for its application in

drug development and research.[4] Its role as an insect pheromone could be exploited for the

development of novel pest management strategies. The potential hepatoprotective effects

warrant further investigation to understand its therapeutic potential in liver diseases.

Furthermore, as a well-characterized small molecule, it can serve as a lead compound for the

synthesis of new derivatives with enhanced biological activities.[4]

Conclusion
Geranyl formate is a monoterpene ester with a well-defined chemical structure and interesting

biological properties. While its use in the fragrance and flavor industry is well-established, its

roles as a semiochemical and a potential therapeutic agent are emerging areas of research.

Further studies are needed to fully elucidate the detailed experimental protocols for its

synthesis and to unravel the specific signaling pathways involved in its biological activities.

Such research will be crucial for harnessing the full potential of Geranyl formate in various

scientific and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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